Cas no 1384932-58-4 (1,3-BENZENEDICARBOXYLIC ACID, 5-(3-METHYL-4H-1,2,4-TRIAZOL-4-YL)-)

• Product Name: 1,3-BENZENEDICARBOXYLIC ACID, 5-(3-METHYL-4H-1,2,4-TRIAZOL-4-YL)-
• CAS No: 1384932-58-4
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• CID: 5735898
• Update Time: 2024-02-03

1,3-BENZENEDICARBOXYLIC ACID, 5-(3-METHYL-4H-1,2,4-TRIAZOL-4-YL)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-(3-methyl-4H-1,2,4-triazol-4-yl)-
• 5-(3-methyl-4H-1,2,4-triazol-4- yl)isophthalic acid
• 1,3-BENZENEDICARBOXYLIC ACID, 5-(3-METHYL-4H-1,2,4-TRIAZOL-4-YL)-

• Inchi： 1S/C11H9N3O4/c1-6-13-12-5-14(6)9-3-7(10(15)16)2-8(4-9)11(17)18/h2-5H,1H3,(H,15,16)(H,17,18)
• InChI Key： NPOCHHQKOZAZAV-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CC(N2C=NN=C2C)=CC(C(O)=O)=C1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 602.8±65.0 °C(Predicted)
• pka: 3.21±0.10(Predicted)